Cas no 57728-82-2 (Methanesulfonic acid, trifluoro-, 2-(methylthio)phenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 2-(methylthio)phenyl ester
• CAS No: 57728-82-2
• MF: C₈H₇F₃O₃S₂
• MW: 272.264590501785
• CID: 344454
• PubChem ID: 71444001

Methanesulfonic acid, trifluoro-, 2-(methylthio)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-(methylthio)phenyl ester
• (2-methylsulfanylphenyl) trifluoromethanesulfonate
• 2-(methylthio)phenyl trifluoromethanesulfonate
• SCHEMBL14762278
• DTXSID80852802
• 2-(Methylsulfanyl)phenyl trifluoromethanesulfonate
• 57728-82-2

• Inchi： InChI=1S/C8H7F3O3S2/c1-15-7-5-3-2-4-6(7)14-16(12,13)8(9,10)11/h2-5H,1H3
• InChI Key： WPYFFJBXYSSBLU-UHFFFAOYSA-N
• SMILES： CSC1=CC=CC=C1OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 271.97891
• Monoisotopic Mass: 271.97887091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 43.37